Cas no 562-13-0 (2,2-dimethylcyclohexane-1,3-dione)

• Product name: 2,2-dimethylcyclohexane-1,3-dione
• CAS No: 562-13-0
• MF: C₈H₁₂O₂
• MW: 140.1797
• MDL: MFCD14708261
• CID: 349482
• PubChem ID: 550967

2,2-dimethylcyclohexane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2,2-Dimethylcyclohexane-1,3-dione
• 1,3-Cyclohexanedione, 2,2-dimethyl-
• 2,2-DIMETHYL-1,3-CYCLOHEXANEDIONE
• AOPBDTHQAIWWMI-UHFFFAOYSA-N
• SB17587
• FCH1145186
• AK130254
• AX8226420
• 2,2-Dimethyl-1,3-cyclohexanedione, AldrichCPR
• MFCD14708261
• AMY10889
• A869993
• SCHEMBL1549719
• AKOS015842125
• FR-2449 2,2-Dimethyl-1,3-cyclohexanedione
• P11759
• DTXSID00338759
• EN300-192307
• FT-0676000
• AS-51038
• SY066122
• CS-0052186
• 562-13-0
• DB-260245
• 2,2-dimethylcyclohexane-1,3-dione

• MDL： MFCD14708261
• Inchi： 1S/C8H12O2/c1-8(2)6(9)4-3-5-7(8)10/h3-5H2,1-2H3
• InChI Key： AOPBDTHQAIWWMI-UHFFFAOYSA-N
• SMILES： O=C1C([H])([H])C([H])([H])C([H])([H])C(C1(C([H])([H])[H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 140.08376
• Monoisotopic Mass: 140.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1
• XLogP3: 0.9

Experimental Properties

• Color/Form: No data available
• Density: 1.016±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 94-96 ºC
• Boiling Point: 103-105 ºC (7.996 Torr)
• Flash Point: 85.1±19.6 ºC,
• Refractive Index: 1.452
• Solubility: Dissolution (34 g/l) (25 º C),
• PSA: 34.14
• Vapor Pressure: 0.1±0.5 mmHg at 25°C

2,2-dimethylcyclohexane-1,3-dione Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Storage Condition：Sealed in dry,Room Temperature